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Compound of Interest

Compound Name: Cyclohexan-d11-ol
CAS No.: 93131-17-0
Cat. No.: B119985
. J

In the landscape of modern chemical and pharmaceutical research, stable isotope-labeled
compounds are indispensable tools. Cyclohexan-d11-ol (CAS Number: 93131-17-0), the
deuterated analogue of cyclohexanol, stands out as a critical reagent for scientists engaged in
guantitative bioanalysis, metabolic research, and drug development. The substitution of eleven
hydrogen atoms with deuterium imparts a significant mass shift without appreciably altering the
molecule's chemical properties, making it an ideal internal standard for mass spectrometry and
a valuable probe for studying metabolic pathways.

This guide serves as a technical resource for researchers, providing in-depth information on the
physicochemical properties, applications, and handling of Cyclohexan-d11-ol. It moves
beyond a simple cataloging of data to explain the causality behind its utility, empowering
scientists to leverage this compound to its fullest potential.

Physicochemical and Isotopic Properties

The utility of Cyclohexan-d11-ol is fundamentally derived from its distinct physical and isotopic
characteristics. These properties ensure it behaves almost identically to its non-deuterated
counterpart during chromatographic separation while being unambiguously distinguishable by a
mass spectrometer.
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Property Value Source
CAS Number 93131-17-0 [11[2][3][4]
Molecular Formula CeD11HO [2][3]
Molecular Weight 111.23 g/mol [1112]131[4]

Monoisotopic Mass

111.157859207 Da

[1]

Synonyms

Cyclohexanol-d11,
Hexahydrophenol-d11

[1112][31[4]

Isotopic Purity

=98 atom % D

[2](3]

Mass Shift vs. Analyte

M+11

[2]

Appearance Clear Colourless Oil/Liquid [41[5]
Melting Point 20-22 °C [2]
Boiling Point 160-161 °C [2]
Density ~1.052 g/mL at 25 °C [2]
Flash Point 68 °C (154.4 °F) - closed cup [2][5]

The high isotopic purity (typically 298%) is a critical quality parameter, ensuring minimal

isotopic overlap with the native analyte and maximizing the accuracy of quantification.[6]

Core Applications in Drug Development and

Research

The strategic incorporation of deuterium provides two primary avenues of application for

Cyclohexan-d11-ol: as a high-fidelity internal standard and as a mechanistic probe in

metabolic studies.

The Gold Standard: Internal Standard for Quantitative
Mass Spectrometry
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In quantitative analysis, particularly Liquid Chromatography with tandem Mass Spectrometry
(LC-MS/MS), precision and accuracy are paramount. Stable isotope-labeled internal standards
(SIL-IS) are the preferred choice for correcting analytical variability.[7] The analyte and the SIL-
IS exhibit nearly identical behavior during sample extraction, chromatographic elution, and
ionization, but are differentiated by their mass-to-charge ratio (m/z) in the mass spectrometer.
This co-elution ensures that any matrix effects or instrumental fluctuations impact both the
analyte and the standard equally, allowing for reliable and accurate quantification.[7]

Causality in Action: Why is Cyclohexan-d11-ol an effective SIL-IS for cyclohexanol or related
analytes?

o Physicochemical Mimicry: Its structure is fundamentally the same as cyclohexanol, ensuring
it co-extracts from complex matrices (e.g., plasma, urine) and co-elutes on chromatographic
columns.

o Mass Differentiation: The +11 Da mass difference provides a clear, interference-free signal in
the mass spectrometer, preventing cross-talk between the analyte and standard channels.

 Stability: The carbon-deuterium (C-D) bonds are highly stable, preventing isotopic exchange
during sample workup and analysis.

o Preparation of Standards: Prepare a stock solution of Cyclohexan-d11-ol in a suitable
organic solvent (e.g., methanol). From this, create a working internal standard (IS) solution at
a fixed concentration.

o Sample Spiking: Add a precise volume of the IS working solution to all calibration standards,
quality control samples, and unknown biological samples (e.g., plasma) at the very beginning
of the sample preparation process.

o Sample Preparation (e.g., Protein Precipitation): To 100 pL of the spiked sample, add 300 pL
of ice-cold acetonitrile to precipitate proteins. Vortex thoroughly and centrifuge at high speed
(e.g., 10,000 x g for 10 minutes).

e Analysis: Transfer the supernatant to an autosampler vial and inject it into the LC-MS/MS
system.
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» Data Processing: Monitor the specific mass transitions for both cyclohexanol (analyte) and
Cyclohexan-d11-ol (IS). Calculate the peak area ratio (Analyte Area / IS Area).

e Quantification: Generate a calibration curve by plotting the peak area ratio against the
analyte concentration for the calibration standards. Determine the concentration of the
unknown samples by interpolating their peak area ratios from this curve.
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Workflow for using Cyclohexan-d11-ol as an internal standard.
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Probing Metabolism via the Kinetic Isotope Effect (KIE)

Deuteration is a powerful strategy in drug discovery to enhance metabolic stability.[8][9][10]
The C-D bond is stronger and has a lower vibrational frequency than a carbon-hydrogen (C-H)
bond. Consequently, breaking a C-D bond requires more energy, leading to a slower reaction
rate if this bond cleavage is the rate-determining step of a metabolic process.[11] This
phenomenon is known as the Deuterium Kinetic Isotope Effect (KIE).[11][12]

By using Cyclohexan-d11-ol, researchers can investigate the metabolic pathways of
cyclohexanol and related compounds. The primary metabolic route for cyclohexanol is
oxidation to cyclohexanone, a reaction catalyzed by alcohol dehydrogenases.[13]

Hypothetical Application: If a novel drug candidate contains a cyclohexanol moiety that is a site
of rapid metabolism, synthesizing a selectively deuterated version could slow this process,
potentially increasing the drug's half-life and bioavailability.[9] Cyclohexan-d11-ol serves as a
model compound to study the impact of exhaustive deuteration on this specific metabolic
oxidation.

Cyclohexanol

Cyclohexan-d11-ol (Non-deuterated)

Cyclohexanone-d10 Cyclohexanone

Further Metabolism
(e.g., Ring Opening to Adipic Acid)
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Impact of deuteration on the metabolic oxidation of cyclohexanol.

In mammalian systems, cyclohexanol is oxidized to cyclohexanone, which can be further
metabolized.[13] Studies on the degradation of cyclohexane show this pathway can ultimately
lead to ring-opening and the formation of adipic acid.[13][14] The extensive deuteration in
Cyclohexan-d11-ol would be expected to significantly slow the initial oxidation step.

Safety, Handling, and Storage

As with any chemical reagent, proper handling of Cyclohexan-d11-ol is essential for laboratory
safety.

e Hazards: The compound is a combustible liquid and is considered harmful if swallowed,
inhaled, or in contact with skin.[1][2][5] It can cause skin and eye irritation and may cause
respiratory irritation.[1][2]

e Handling: Work should be conducted in a well-ventilated laboratory fume hood.[5]
Appropriate personal protective equipment (PPE), including safety goggles, chemical-
resistant gloves, and a lab coat, must be worn.[5] Avoid contact with skin, eyes, and clothing,
and avoid inhalation of vapors.[5]

e Storage: The compound should be stored at room temperature in a tightly sealed container.
[3][5] It should be kept away from heat, sparks, and open flames.[5]

 Stability: The compound is stable under recommended storage conditions. It is advisable to
re-analyze for chemical purity after extended periods (e.g., three years) before use.[3]

Conclusion

Cyclohexan-d11-ol (CAS: 93131-17-0) is more than just a deuterated molecule; it is a
precision tool that enables higher standards of accuracy in analytical quantification and offers
profound insights into metabolic processes. Its near-ideal properties as an internal standard
make it invaluable for pharmacokinetic and bioequivalence studies involving cyclohexanol or
structurally similar analytes. Furthermore, its use as a metabolic probe, grounded in the kinetic
isotope effect, provides drug development professionals with a model to understand and
potentially mitigate undesirable metabolic pathways. A thorough understanding of its properties,
applications, and handling procedures allows researchers to confidently integrate this
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compound into their workflows, driving innovation and ensuring the generation of robust, high-
quality scientific data.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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